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Introduction

Drometrizole Trisiloxane, marketed as Mexoryl XL by L'Oréal, is a lipophilic benzotriazole
derivative used as a broad-spectrum UV absorber in sunscreen products.[1] Its function is to
protect the skin from the harmful effects of both UVA and UVB radiation.[2] As with many
personal care product ingredients, understanding the ecotoxicity and environmental fate of
Drometrizole Trisiloxane is crucial for a comprehensive environmental risk assessment. This
technical guide provides a summary of the available information on its environmental properties
and details the standard experimental protocols used to evaluate such compounds.

While specific quantitative ecotoxicity and environmental fate data for Drometrizole
Trisiloxane are not readily available in the public domain, this guide outlines the standardized
methodologies that are employed to generate such data for regulatory purposes. The lack of
publicly accessible data may be due to its proprietary nature, with detailed information likely
held by the manufacturer and within regulatory submissions to bodies like the European
Chemicals Agency (ECHA) or the U.S. Food and Drug Administration (FDA).[3]

Physicochemical Properties and Environmental Fate

The environmental fate of a substance is governed by its physicochemical properties, which
influence its distribution, degradation, and potential for bioaccumulation in various
environmental compartments.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b123347?utm_src=pdf-interest
https://www.benchchem.com/product/b123347?utm_src=pdf-body
https://insights.citeline.com/PS107143/LOreal-Falls-Short-On-Safety-Efficacy-Adverse-Event-Data/
https://inside-our-products.loreal.com/ingredients/mexorylr-xl
https://www.benchchem.com/product/b123347?utm_src=pdf-body
https://www.benchchem.com/product/b123347?utm_src=pdf-body
https://www.benchchem.com/product/b123347?utm_src=pdf-body
https://www.federalregister.gov/documents/2010/06/02/2010-13001/drometrizole-trisiloxane-eligibility-for-potential-inclusion-in-sunscreen-monograph-over-the-counter
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical and Environmental Properties of Drometrizole Trisiloxane (and

related compound Drometrizole for context)

Property Value Reference/Comment

Drometrizole Trisiloxane
2-(2H-benzotriazol-2-yl)-4-
methyl-6-[2-methyl-3-[1,3,3,3-

Chemical Name tetramethyl-1- [4]
[(trimethylsilyl)oxy]disiloxanyl]p
ropyl]phenol

Molecular Formula C24H39N303Si3 PubChem

Molecular Weight 505.8 g/mol PubChem

o Inferred from lipophilic
Water Solubility Insoluble

nature[1]

Log Kow (Octanol-Water

Partition Coefficient)

Data not publicly available

Expected to be high due to its

lipophilic nature.

Drometrizole (related

compound)
Log P (octanol/water) 4.31 [2]
Water Solubility Insoluble [5]

Abiotic and Biotic Degradation

The persistence of Drometrizole Trisiloxane in the environment is determined by its
susceptibility to degradation processes, both abiotic (e.g., hydrolysis, photolysis) and biotic
(biodegradation).

» Hydrolysis: As a trisiloxane derivative, the silicon-oxygen bonds in Drometrizole Trisiloxane
could potentially be susceptible to hydrolysis under certain environmental pH conditions.
However, specific data on its hydrolysis rate are not publicly available.
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» Photodegradation: Being a UV filter, Drometrizole Trisiloxane is designed to be photostable
to effectively protect the skin.[6] This inherent photostability may translate to slower
degradation in the presence of sunlight in aquatic environments.

» Biodegradation: The biodegradability of a chemical is a key factor in its environmental
persistence. "Ready biodegradability” is assessed using standardized tests like those
described in the OECD 301 guidelines.[7] There is no publicly available information to
indicate that Drometrizole Trisiloxane is readily biodegradable.

Bioaccumulation Potential

Bioaccumulation is the process by which a chemical substance is absorbed by an organism
from its surrounding environment through all routes of exposure. The potential for
bioaccumulation is often estimated using the octanol-water partition coefficient (Log Kow) and
confirmed through experimental studies. Given its lipophilic nature, Drometrizole Trisiloxane
may have the potential to bioaccumulate in aquatic organisms. The bioconcentration factor
(BCF) is experimentally determined using protocols such as the OECD Guideline 305.[8]

Environmental Distribution

Due to its low water solubility, Drometrizole Trisiloxane released into the aquatic environment
is expected to partition to suspended solids, sediments, and sludge in wastewater treatment
plants (WWTPSs). Its presence in the environment would likely be concentrated in these

compartments rather than the water column.

Ecotoxicity

Ecotoxicity studies are essential to determine the potential adverse effects of a substance on
aguatic and terrestrial organisms. Standardized tests are conducted on representative species
from different trophic levels.

Table 2: Summary of Ecotoxicity Endpoints for Drometrizole Trisiloxane (Data Not Publicly
Available)
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Test Organism Endpoint Value (mgI/L) Test Guideline
Acute Toxicity
Fish (e.g., Rainbow )

) 96-hour LC50 Data not available OECD 203
Trout, Zebrafish)
Aquatic Invertebrate )

] 48-hour EC50 Data not available OECD 202
(e.g., Daphnia magna)
Algae (e.g.,
Pseudokirchneriella 72-hour EC50 Data not available OECD 201
subcapitata)
Chronic Toxicity
Fish NOEC/LOEC Data not available OECD 210/215
Aquatic Invertebrate NOEC/LOEC Data not available OECD 211

While specific data for Drometrizole Trisiloxane is unavailable, L'Oréal has stated that studies
show Mexoryl XL is not toxic to coral reefs even at concentrations higher than those found in
the sea.[2]

Experimental Protocols

The following sections detail the standard methodologies for key experiments cited in the
assessment of a chemical's ecotoxicity and environmental fate.

Ready Biodegradability - OECD 301

The OECD Guideline 301 for "Ready Biodegradability" comprises several methods to screen
chemicals for their potential for rapid and ultimate biodegradation in an aerobic aqueous
medium.[7] The Manometric Respirometry Test (OECD 301F) is a commonly used method.[9]

Experimental Workflow for OECD 301F:
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Preparation
Prepare Inoculum Prepare Mineral Medium Prepare Reference Substance Prepare Test Substance
(e.g., activated sludge) p (e.g., Sodium Benzoate) (Drometrizole Trisiloxane)

4 )

Incubatior] (28 days)

Set up Respirometer Vessels:
- Test Substance + Inoculum
- Inoculum Blank
- Reference Substance + Inoculum

Incubate at 20-24°C in the dark

Continuously measure
Oxygen Consumption

o J
4 Data Analysis )
Calculate Blologlcal Calculate Theoretical
Oxygen Demand (BOD) Oxygen Demand (ThOD)
E/ﬁ Biodegradation = (BOD / ThOD) x 10(9
- J

Redults

Pass/Fail Criteria:

2 60% ThOD within a 10-day window

Click to download full resolution via product page

Workflow for OECD 301F Ready Biodegradability Test.
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Bioaccumulation in Fish: Aqueous and Dietary Exposure
- OECD 305

The OECD Guideline 305 is designed to determine the bioconcentration factor (BCF) of a
chemical in fish.[8] The test consists of an uptake phase followed by a depuration phase.

Experimental Workflow for OECD 305 (Aqueous Exposure):

Acclimation

Acclimate Test Fish

(e.g., Rainbow Trout) to test conditions

Uptake Phase|(e.g., 28 days)

Expose fish to a constant concentration
of Drometrizole Trisiloxane in water

Depuration Phase

Transfer fish to clean, untreated water FrEEE el sample Lt ar_ld Water
for chemical analysis

'

Periodically sample fish and water
for chemical analysis

- J

Data Analysis

Determine Depuration Rate Constant (k2) Determine Uptake Rate Constant (k1)

Calculate Bioconcentration Factor (BCF = k1/k2)

Click to download full resolution via product page
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Workflow for OECD 305 Bioaccumulation in Fish Test.

Aquatic Toxicity Testing

Acute and chronic toxicity tests on aquatic organisms are fundamental for determining the
potential harm of a substance to aquatic ecosystems.

Logical Flow for Aquatic Ecotoxicity Assessment:

Acute Toxicity Testing Chronic Toxicity Testing
Fish Acute Toxicity Daphnia sp. Acute Immobilisation Algal Growth Inhibition Fish Early-life Stage Toxicity Daphnia magna Reproduction
(OECD 203, 96h LC50) (OECD 202, 48h EC50) (OECD 201, 72h EC50) (OECD 210, NOEC/LOEC) (OECD 211, NOEC/LOEC)
Environmental H
Y
Predicted Environmental
Concentration (PEC)

A/ \ 4
(Risk Quotient (RQ = PEC/PNEC))

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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